Cas no 22689-05-0 (9-Anthracenepropanol)

9-Anthracenepropanol structure
9-Anthracenepropanol structure
Product name:9-Anthracenepropanol
CAS No:22689-05-0
MF:C17H16O
MW:236.308344841003
CID:1411237
PubChem ID:11085789

9-Anthracenepropanol Chemical and Physical Properties

Names and Identifiers

    • 9-Anthracenepropanol
    • 3-anthracen-9-ylpropan-1-ol
    • 22689-05-0
    • DTXSID30454714
    • SCHEMBL243406
    • 3-(9-anthryl)-propanol
    • Inchi: InChI=1S/C17H16O/c18-11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-4,6-9,12,18H,5,10-11H2
    • InChI Key: QSWUCIYIVJMUMB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CCCO

Computed Properties

  • Exact Mass: 236.12018
  • Monoisotopic Mass: 236.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 20.23

9-Anthracenepropanol Related Literature

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